1-(4,4-difluorocyclohexyl)-1H-pyrazol-5-amine
Overview
Description
1-(4,4-Difluorocyclohexyl)-1H-pyrazol-5-amine, or DFCHP, is a cyclic amine that has been used in numerous scientific research applications. It is a versatile molecule that has been used in a variety of synthetic and medicinal applications. DFCHP is a cyclic amine that is composed of a cyclohexyl ring with two fluorine atoms attached to it. It has a molecular weight of 201.2 g/mol and a melting point of 104-105 °C.
Scientific Research Applications
DFCHP has been used in a variety of scientific research applications. It has been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a building block in the synthesis of pharmaceuticals and other organic compounds. Additionally, it has been used in the synthesis of polymers, in the synthesis of organic dyes, and in the synthesis of fluorescent dyes.
Mechanism of Action
DFCHP is a cyclic amine that is capable of forming hydrogen bonds with other molecules. This allows it to act as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a building block in the synthesis of pharmaceuticals and other organic compounds. Additionally, DFCHP is capable of forming covalent bonds with other molecules, allowing it to act as a bridge between two molecules. This allows it to facilitate the formation of larger and more complex molecules.
Biochemical and Physiological Effects
DFCHP has been used in a variety of biochemical and physiological studies. It has been used to study the effects of drugs on the human body, as well as the effects of environmental pollutants. Additionally, it has been used to study the effects of hormones, enzymes, and other biological molecules on the human body.
Advantages and Limitations for Lab Experiments
DFCHP has a number of advantages for use in laboratory experiments. It is a relatively inexpensive molecule and is readily available. Additionally, it is a highly versatile molecule that can be used in a variety of synthetic and medicinal applications. However, it does have some limitations for use in laboratory experiments. It is a relatively unstable molecule and is not suitable for long-term storage. Additionally, it is a relatively small molecule and is not suitable for use in large-scale experiments.
Future Directions
There are a number of potential future directions for the use of DFCHP in scientific research. It could be used as a building block for the synthesis of more complex molecules, such as peptides and proteins. Additionally, it could be used in the synthesis of more complex pharmaceuticals, such as antibiotics and anti-cancer drugs. It could also be used in the development of more efficient catalysts for organic synthesis. Finally, it could be used in the development of more efficient fluorescent dyes and organic dyes.
Synthesis Methods
DFCHP can be synthesized through a variety of methods. One of the most common methods is the reaction of 1-bromo-4,4-difluorocyclohexane with hydrazine. This reaction is conducted in a solvent such as acetonitrile and is catalyzed by a base such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution reaction, producing the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4,4-difluorocyclohexyl)-1H-pyrazol-5-amine involves the reaction of 4,4-difluorocyclohexanone with hydrazine hydrate to form 4,4-difluorocyclohexyl hydrazine. This intermediate is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form the desired product, 1-(4,4-difluorocyclohexyl)-1H-pyrazol-5-amine.", "Starting Materials": [ "4,4-difluorocyclohexanone", "hydrazine hydrate", "2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)" ], "Reaction": [ "Step 1: 4,4-difluorocyclohexanone is reacted with hydrazine hydrate in ethanol at reflux temperature to form 4,4-difluorocyclohexyl hydrazine.", "Step 2: The resulting 4,4-difluorocyclohexyl hydrazine is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in dichloromethane at room temperature to form 1-(4,4-difluorocyclohexyl)-1H-pyrazol-5-amine.", "Step 3: The product is then purified by column chromatography using a suitable solvent system." ] } | |
CAS RN |
1780472-16-3 |
Product Name |
1-(4,4-difluorocyclohexyl)-1H-pyrazol-5-amine |
Molecular Formula |
C9H13F2N3 |
Molecular Weight |
201.2 |
Purity |
95 |
Origin of Product |
United States |
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